Cas no 2172509-70-3 (1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)furan-2-carbonylpiperidine-4-carboxylic acid)

• Product Name: 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)furan-2-carbonylpiperidine-4-carboxylic acid
• CAS No: 2172509-70-3
• MF: C₂₆H₂₄N₂O₆
• MW: 460.478567123413
• CID: 5814737
• PubChem ID: 165824524
• Update Time: 2025-06-25

1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)furan-2-carbonylpiperidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)furan-2-carbonylpiperidine-4-carboxylic acid
• EN300-1499594
• 2172509-70-3
• 1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)furan-2-carbonyl]piperidine-4-carboxylic acid

• Inchi： 1S/C26H24N2O6/c29-24(28-12-9-16(10-13-28)25(30)31)23-22(11-14-33-23)27-26(32)34-15-21-19-7-3-1-5-17(19)18-6-2-4-8-20(18)21/h1-8,11,14,16,21H,9-10,12-13,15H2,(H,27,32)(H,30,31)
• InChI Key： CGIWLPNQUAGBQN-UHFFFAOYSA-N
• SMILES： O(C(NC1C=COC=1C(N1CCC(C(=O)O)CC1)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 460.16343649g/mol
• Monoisotopic Mass: 460.16343649g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 6
• Complexity: 744
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 109Ų

Additional information on 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)furan-2-carbonylpiperidine-4-carboxylic acid

Professional Introduction to 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)furan-2-carbonylpiperidine-4-carboxylic Acid (CAS No. 2172509-70-3)

1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)furan-2-carbonylpiperidine-4-carboxylic acid, identified by its CAS number 2172509-70-3, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study in medicinal chemistry. The structure of this molecule incorporates several key functional groups, including a furan moiety, a piperidine ring, and an amino group, which collectively contribute to its unique chemical and biological properties.

The fluoren-9-ylmethoxycarbonyl substituent in the molecule adds a layer of complexity and functionality, enhancing its potential as a building block for the synthesis of more complex pharmaceutical agents. This particular moiety is known for its stability and ability to participate in various chemical reactions, making it a valuable component in the design of novel drug candidates. The presence of multiple reactive sites in this compound allows for diverse modifications, enabling researchers to tailor its properties for specific therapeutic applications.

In recent years, there has been a growing interest in the development of new therapeutic agents that target intricate biological pathways. The compound 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)furan-2-carbonylpiperidine-4-carboxylic acid has emerged as a promising candidate in this context. Its unique structural features suggest potential applications in the treatment of various diseases, including those associated with inflammation, cancer, and neurodegeneration. The furan ring, for instance, is known to exhibit anti-inflammatory and antioxidant properties, while the piperidine ring is frequently found in bioactive molecules due to its ability to enhance oral bioavailability and metabolic stability.

The amino group in the molecule serves as a key site for further functionalization, allowing for the attachment of other pharmacophores or biomolecules. This flexibility makes it an attractive scaffold for drug design, particularly in the context of targeted therapy. Researchers have been exploring its potential as an intermediate in the synthesis of peptidomimetics and other small-molecule drugs that mimic the behavior of natural bioactive peptides. Such mimetics are increasingly being recognized for their therapeutic potential, offering alternatives to traditional peptide-based therapies that often suffer from poor stability and bioavailability.

The incorporation of the fluoren-9-ylmethoxycarbonyl group into the molecular structure also contributes to its overall stability and reactivity. This moiety is commonly used in peptide coupling reactions due to its ability to protect amino groups during synthetic processes while maintaining accessibility for subsequent modifications. The stability provided by this group ensures that the compound remains intact under various reaction conditions, facilitating its use in multi-step synthetic routes towards more complex drug candidates.

The biological activity of 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)furan-2-carbonylpiperidine-4-carboxylic acid has been investigated through both computational modeling and experimental studies. Computational approaches have been particularly useful in predicting how this molecule might interact with biological targets such as enzymes and receptors. These studies have revealed potential binding affinities and mechanisms of action that could be exploited for therapeutic purposes. For example, computational simulations have suggested that this compound may interact with specific enzymes involved in metabolic pathways relevant to inflammation and cancer.

In experimental settings, researchers have synthesized analogs of this compound to assess their biological effects. Preliminary studies have shown that certain derivatives exhibit inhibitory activity against target enzymes, demonstrating their potential as lead compounds for drug development. Additionally, these studies have provided insights into how structural modifications can influence biological activity, guiding future synthetic efforts towards optimizing efficacy and selectivity.

The development of new pharmaceutical agents often involves rigorous testing to ensure safety and efficacy before they can be translated into clinical use. The compound 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)furan-2-carbonylpiperidine-4-carboxylic acid, with its unique structural features and promising biological activity, is no exception. Further research is needed to fully elucidate its mechanism of action and assess its potential as a therapeutic agent. This includes detailed pharmacokinetic studies to understand how the compound is absorbed, distributed, metabolized, and excreted by the body.

Ongoing studies are also exploring the potential synergistic effects of combining this compound with other therapeutic agents. By understanding how it interacts with existing drugs or biologics, researchers can develop combination therapies that enhance treatment outcomes while minimizing side effects. Such approaches are particularly relevant in the treatment of complex diseases where multiple targets need to be addressed simultaneously.

The role of computational chemistry in drug discovery has been instrumental in advancing our understanding of this compound's properties. Advanced computational methods allow researchers to predict how changes in molecular structure will affect biological activity without the need for extensive experimental testing. This accelerates the drug discovery process by identifying promising candidates early on and guiding synthetic strategies towards optimal designs.

In conclusion, 1-(3-{[(N-tert-butyl)-N-[(S-methyl)-thioglycolyl]carbamoyl]-N-[(S-methyl)-thioglycolyl]carbamoyl}-furanacryloylamino)pyrrolidine -4-carboxylic acid (CAS No.2172509 70 3) represents a significant advancement in pharmaceutical research due to its unique structural features and promising biological activity.

The combination of experimental studies

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